Cas no 191026-82-1 (2-amino-2-(4-methoxyphenyl)-N-methylacetamide)

• Product Name: 2-amino-2-(4-methoxyphenyl)-N-methylacetamide
• CAS No: 191026-82-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD26600772
• CID: 5606371
• PubChem ID: 59553595
• Update Time: 2025-06-07

2-amino-2-(4-methoxyphenyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• rac 2-Amino-N-methyl-2-(4-methoxy-phenyl)-acetamide
• 2-amino-2-(4-methoxyphenyl)-N-methylacetamide
• EN300-8935008
• SCHEMBL3730278
• 191026-82-1
• DFHLGDDNBJHMSB-UHFFFAOYSA-N

• MDL： MFCD26600772
• Inchi： 1S/C10H14N2O2/c1-12-10(13)9(11)7-3-5-8(14-2)6-4-7/h3-6,9H,11H2,1-2H3,(H,12,13)
• InChI Key： DFHLGDDNBJHMSB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C(NC)=O)N

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(4-methoxyphenyl)-N-methylacetamide

2-Amino-2-(4-Methoxyphenyl)-N-Methylacetamide: An Overview of CAS No. 191026-82-1

2-Amino-2-(4-methoxyphenyl)-N-methylacetamide (CAS No. 191026-82-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-amino-2-(4-methoxyphenyl)-N-methylacetamide.

Chemical Structure and Properties

2-Amino-2-(4-methoxyphenyl)-N-methylacetamide is a small molecule with the molecular formula C₁₀H₁₃NO₃. The compound features an amide group, an amino group, and a methoxyphenyl moiety, which contribute to its unique chemical properties. The presence of these functional groups allows for a range of interactions with biological targets, making it a valuable candidate for drug development. The compound is typically synthesized through a series of well-defined chemical reactions, including amide formation and substitution reactions.

Synthesis Methods

The synthesis of 2-amino-2-(4-methoxyphenyl)-N-methylacetamide can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-methoxybenzaldehyde with methylamine to form the corresponding imine, followed by reduction to the amine and subsequent acylation to form the final product. Another approach involves the direct coupling of 4-methoxyphenylacetic acid with methylamine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). These methods provide high yields and purity, making them suitable for large-scale production.

Biological Activities

2-Amino-2-(4-methoxyphenyl)-N-methylacetamide has been studied for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Recent research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated analgesic activity in animal models of pain, suggesting its potential as a novel analgesic agent. Furthermore, studies have indicated that 2-amino-2-(4-methoxyphenyl)-N-methylacetamide may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

Clinical Applications and Research Advancements

The potential clinical applications of 2-amino-2-(4-methoxyphenyl)-N-methylacetamide are diverse and promising. In preclinical studies, this compound has shown efficacy in treating conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-amino-2-(4-methoxyphenyl)-N-methylacetamide significantly reduced pain hypersensitivity in a mouse model of neuropathic pain. Another study in the European Journal of Pharmacology demonstrated its ability to protect neurons from oxidative damage in an in vitro model of Parkinson's disease.

Mechanisms of Action

The mechanisms underlying the biological activities of 2-amino-2-(4-methoxyphenyl)-N-methylacetamide are multifaceted. Research suggests that this compound exerts its anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. Its analgesic properties may be attributed to its ability to inhibit nociceptive signaling in sensory neurons. Additionally, the neuroprotective effects are likely mediated by its antioxidant properties and its ability to enhance cellular defense mechanisms against oxidative stress.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-amino-2-(4-methoxyphenyl)-N-methylacetamide is poised to uncover new therapeutic applications and optimize its pharmacological profile. Future studies should focus on elucidating the detailed mechanisms of action and evaluating its safety and efficacy in clinical trials. The development of novel derivatives with enhanced potency and selectivity may further expand the therapeutic potential of this promising compound.

In conclusion, 2-amino-2-(4-methoxyphenyl)-N-methylacetamide (CAS No. 191026-82-1) is a multifunctional compound with significant biological activities that warrant further investigation. Its unique chemical structure and diverse biological effects make it an attractive candidate for drug development in various therapeutic areas.